Cas no 2228141-76-0 (2-bromo-3-ethynyl-6-methoxyphenol)

• Product Name: 2-bromo-3-ethynyl-6-methoxyphenol
• CAS No: 2228141-76-0
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• CID: 5938959
• PubChem ID: 164663817
• Update Time: 2025-05-26

2-bromo-3-ethynyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-ethynyl-6-methoxyphenol
• 2228141-76-0
• EN300-1935921

• Inchi： 1S/C9H7BrO2/c1-3-6-4-5-7(12-2)9(11)8(6)10/h1,4-5,11H,2H3
• InChI Key： NTFYNDMBWLHNDA-UHFFFAOYSA-N
• SMILES： BrC1=C(C#C)C=CC(=C1O)OC

Computed Properties

• Exact Mass: 225.96294g/mol
• Monoisotopic Mass: 225.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-bromo-3-ethynyl-6-methoxyphenol

Exploring the Properties and Applications of 2-Bromo-3-Ethynyl-6-Methoxyphenol (CAS No. 2228141-76-0)

The compound 2-bromo-3-ethynyl-6-methoxyphenol, identified by the CAS registry number 2228141-76-0, is a structurally complex aromatic compound with significant potential in various fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a bromine atom, an ethynyl group, and a methoxy substituent, all attached to a phenolic ring. The presence of these groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers in drug discovery, material synthesis, and catalytic processes.

Recent studies have highlighted the importance of aromatic heterocycles like 2-bromo-3-ethynyl-6-methoxyphenol in the development of advanced materials. For instance, researchers have explored the use of this compound as a precursor in the synthesis of highly conjugated systems, which are essential for applications in organic electronics. The ethynyl group, being a strong electron-withdrawing moiety, enhances the conjugation within the molecule, thereby improving its electronic properties. This makes it a promising candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics.

In addition to its electronic properties, 2-bromo-3-ethynyl-6-methoxyphenol has shown potential in medicinal chemistry. The bromine atom serves as an excellent leaving group, enabling various substitution reactions that can be exploited in drug design. Recent findings suggest that derivatives of this compound exhibit significant anti-tumor activity by targeting specific oncogenic pathways. For example, studies published in 2023 demonstrated that certain analogs of this compound selectively inhibit the growth of cancer cells while sparing healthy cells, indicating its potential as a lead compound for anti-cancer drug development.

The methoxy group present in the molecule plays a crucial role in modulating its pharmacokinetic properties. This group enhances the solubility and bioavailability of the compound, making it more amenable for therapeutic applications. Furthermore, the phenolic hydroxyl group contributes to hydrogen bonding capabilities, which are essential for interactions with biological targets such as enzymes and receptors.

From a synthetic perspective, 2-bromo-3-ethynyl-6-methoxyphenol is often synthesized via multi-step processes involving coupling reactions and functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the ethynyl-substituted aromatic ring. These methods not only ensure high yields but also provide access to structurally diverse derivatives that can be tailored for specific applications.

In conclusion, CAS No. 2228141-76-0, or 2-bromo-3-ethynyl-6-methoxyphenol, represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique combination of functional groups and favorable chemical properties positions it as a valuable tool for advancing research in materials science and medicinal chemistry. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.